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Compound of Interest

Compound Name: 1-Chlorobicyclo[2.2.1]heptane

Cat. No.: B14757553 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Chloronorbornane

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical characteristics of chemical compounds is paramount. This guide provides a

detailed overview of the physical properties of 1-chloronorbornane (also known as 1-
chlorobicyclo[2.2.1]heptane), a halogenated bicyclic alkane. The information presented

herein is curated to provide a reliable reference for laboratory and research applications.

Core Physical and Chemical Data
1-Chloronorbornane is a colorless liquid that has the notable property of solidifying upon

standing at room temperature.[1] Its fundamental chemical identifiers and properties are

summarized below.
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Property Value Reference

IUPAC Name 1-chlorobicyclo[2.2.1]heptane [2]

Synonyms
1-Chloronorbornane,

Norbornane, 1-chloro-
[2]

CAS Number 765-67-3 [3]

Molecular Formula C₇H₁₁Cl [3]

Molecular Weight 130.61 g/mol [2]

Boiling Point 70–74 °C at 55 mmHg [1]

Density 1.095 g/cm³ (calculated) [4]

Refractive Index (n_D^20)
1.496 (for exo-2-

chloronorbornane)
[5]

Melting Point Solidifies at room temperature [1]

Solubility
Insoluble in water; soluble in

nonpolar organic solvents.
[6]

Note on Isomers: It is crucial to distinguish 1-chloronorbornane from its isomers, such as exo-2-

chloronorbornane. The physical properties can differ significantly between isomers. For

instance, exo-2-chloronorbornane has a boiling point of 159.2°C at 760 mmHg.[5]

Experimental Protocols
The following sections detail the methodologies for the synthesis of 1-chloronorbornane and

the determination of its key physical properties.

Synthesis of 1-Chloronorbornane via Rearrangement
A documented method for the synthesis of 1-chloronorbornane involves the aluminum chloride-

catalyzed rearrangement of 2,2-dichloronorbornane.[1][7]

Materials:

2,2-dichloronorbornane
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Anhydrous aluminum chloride (AlCl₃)

Pentane

Water

Saturated sodium chloride solution

Anhydrous sodium sulfate

5-L three-necked, round-bottomed flask

Mechanical stirrer

Condenser with a drying tube

Vigreux column for distillation

Procedure:

A 5-L, three-necked, round-bottomed flask is equipped with a mechanical stirrer, a

condenser fitted with a drying tube, and a stopper.

The flask is charged with 230 g (1.39 moles) of 2,2-dichloronorbornane and 3 L of pentane.

[1]

The solution is stirred as 87.0 g (0.652 mole) of anhydrous aluminum chloride is added over

a period of 4.5 hours.[1]

Following the addition, the reaction mixture is stirred for an additional 20 hours at room

temperature.

The mixture is then cooled in an ice bath, and 1 L of water is slowly added to quench the

reaction.

The organic layer is separated, and the aqueous layer is extracted twice with 500-mL

portions of pentane.
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The combined pentane extracts are washed with three 600-mL portions of water and one

600-mL portion of saturated sodium chloride solution.[1]

The combined aqueous washes are back-extracted with two additional 500-mL portions of

pentane.

All pentane solutions are combined and dried over anhydrous sodium sulfate.

The pentane is removed by distillation through a 3 x 30 cm Vigreux column.

The residual liquid is then distilled to yield 110–114 g (60–63%) of 1-chloronorbornane as a

colorless liquid with a boiling point of 70–74°C at 55 mmHg.[1]

Determination of Boiling Point (Capillary Method)
Apparatus:

Thiele tube or oil bath

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of 1-chloronorbornane

Procedure:

A small amount of 1-chloronorbornane is placed in the small test tube.

The capillary tube, with its open end down, is placed inside the test tube containing the

liquid.

The test tube is attached to a thermometer and immersed in a Thiele tube or an oil bath.

The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.
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The heat is removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density
Apparatus:

Pycnometer (a small glass flask with a precise volume)

Analytical balance

Thermometer

Water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately measured.

The pycnometer is filled with distilled water and placed in a water bath at a constant

temperature (e.g., 20°C) until it reaches thermal equilibrium. The mass is then measured.

The pycnometer is emptied, dried, and filled with 1-chloronorbornane.

The mass of the pycnometer filled with the sample is measured at the same constant

temperature.

The density of 1-chloronorbornane is calculated using the formula: Density = (mass of

sample) / (volume of pycnometer) where the volume of the pycnometer is determined from

the mass and known density of water at that temperature.

Determination of Refractive Index
Apparatus:

Abbe refractometer
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Constant temperature water bath

Dropper

Sample of 1-chloronorbornane

Ethanol and lens paper for cleaning

Procedure:

The prisms of the Abbe refractometer are cleaned with ethanol and lens paper.

The instrument is calibrated using a standard liquid with a known refractive index.

A few drops of 1-chloronorbornane are placed on the lower prism.

The prisms are closed, and water from the constant temperature bath (typically 20°C) is

circulated through the instrument.

The light source is positioned, and the eyepiece is adjusted to bring the dividing line between

the light and dark fields into sharp focus.

The compensator is adjusted to remove any color fringes.

The dividing line is centered on the crosshairs, and the refractive index is read from the

scale.

Experimental Workflow Visualization
The following diagram illustrates the logical flow from synthesis to the characterization of the

physical properties of 1-chloronorbornane.
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Physical Property Determination
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Caption: Workflow for the synthesis and physical characterization of 1-chloronorbornane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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